Cas no 1313738-79-2 (2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one)

• Product Name: 2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one
• CAS No: 1313738-79-2
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 1076672
• PubChem ID: 66521692
• Update Time: 2025-04-20

2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one
• 2-(3,4-dihydroxyphenyl)-3-hydroxy-6-propylchromen-4-one
• J-505729
• 2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-1-benzopyran-4-one
• W-205350
• SCHEMBL14697042
• DTXSID20735069
• 1313738-79-2
• AKOS015949268

• MDL： MFCD19443936
• Inchi： 1S/C18H16O5/c1-2-3-10-4-7-15-12(8-10)16(21)17(22)18(23-15)11-5-6-13(19)14(20)9-11/h4-9,19-20,22H,2-3H2,1H3
• InChI Key： QELDXVFKTAGVAT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C(C=2)O)O)=C(C(C2C=C(C=CC1=2)CCC)=O)O

Computed Properties

• Exact Mass: 312.09977361g/mol
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols